Cas no 2167529-19-1 (4-(4-methyl-1,3-thiazol-5-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(4-methyl-1,3-thiazol-5-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2167529-19-1
• MF: C₉H₁₂N₂O₂S
• MW: 212.268780708313
• CID: 5992195
• PubChem ID: 165530061
• Update Time: 2025-10-29

4-(4-methyl-1,3-thiazol-5-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-methyl-1,3-thiazol-5-yl)pyrrolidine-3-carboxylic acid
• EN300-1456101
• 2167529-19-1

• Inchi： 1S/C9H12N2O2S/c1-5-8(14-4-11-5)6-2-10-3-7(6)9(12)13/h4,6-7,10H,2-3H2,1H3,(H,12,13)
• InChI Key： AGQLBUKYQINDFV-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1C1CNCC1C(=O)O

Computed Properties

• Exact Mass: 212.06194880g/mol
• Monoisotopic Mass: 212.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 90.5Ų

Additional information on 4-(4-methyl-1,3-thiazol-5-yl)pyrrolidine-3-carboxylic acid

Introduction to 4-(4-methyl-1,3-thiazol-5-yl)pyrrolidine-3-carboxylic acid (CAS No. 2167529-19-1)

4-(4-methyl-1,3-thiazol-5-yl)pyrrolidine-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2167529-19-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a pyrrolidine core substituted with a 4-methyl-1,3-thiazole moiety, has garnered attention due to its structural complexity and potential biological activity. The combination of these heterocyclic scaffolds suggests a unique interaction profile that makes it a promising candidate for further investigation in drug discovery and development.

The thiazole ring is a well-documented pharmacophore in medicinal chemistry, known for its role in various bioactivities such as antimicrobial, anti-inflammatory, and anticancer properties. The presence of a methyl group at the 4-position of the thiazole ring further modulates its electronic and steric properties, potentially enhancing binding affinity to biological targets. The pyrrolidine moiety, on the other hand, is another common scaffold in drug molecules, contributing to flexibility and binding interactions within protein targets. The carboxylic acid group at the 3-position of the pyrrolidine ring provides a site for further functionalization, allowing for the synthesis of derivatives with tailored properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that 4-(4-methyl-1,3-thiazol-5-yl)pyrrolidine-3-carboxylic acid may interact with enzymes and receptors involved in critical biological pathways. For instance, its structural features are reminiscent of molecules that have shown efficacy in inhibiting kinases and other enzyme targets implicated in diseases such as cancer and inflammatory disorders. The unique arrangement of atoms in this compound suggests potential for selective binding, which is a key criterion for drug development.

In the realm of drug discovery, the synthesis of novel heterocyclic compounds remains a cornerstone approach. The preparation of 4-(4-methyl-1,3-thiazol-5-yl)pyrrolidine-3-carboxylic acid involves multi-step organic synthesis protocols that require careful optimization to ensure high yield and purity. Modern synthetic techniques, including transition metal-catalyzed reactions and flow chemistry, have been employed to streamline these processes. The development of efficient synthetic routes not only facilitates research but also reduces costs associated with producing larger quantities for preclinical studies.

The biological evaluation of 4-(4-methyl-1,3-thiazol-5-yl)pyrrolidine-3-carboxylic acid has been conducted using various in vitro assays. Initial screening studies have revealed promising activities against certain cancer cell lines, where it demonstrated cytotoxic effects comparable to known chemotherapeutic agents. Additionally, preliminary data suggest potential anti-inflammatory properties, which could make it relevant for treating conditions such as rheumatoid arthritis or inflammatory bowel disease. These findings underscore the importance of exploring novel molecular entities like this one for addressing unmet medical needs.

One of the most exciting aspects of this compound is its potential for further derivatization to enhance its pharmacological profile. By modifying functional groups or introducing additional heterocycles, researchers can fine-tune its bioactivity and pharmacokinetic properties. For example, incorporating fluorine atoms or other electron-withdrawing groups might improve metabolic stability or binding affinity. Such modifications are often guided by structure-activity relationship (SAR) studies, which provide insights into how changes at specific positions within the molecule affect its overall activity.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has revolutionized the way new compounds are designed and evaluated. AI algorithms can predict the properties of molecules based on their chemical structure, allowing researchers to prioritize candidates with high potential before conducting costly wet-lab experiments. In the case of 4-(4-methyl-1,3-thiazol-5-yl)pyrrolidine-3-carboxylic acid, AI-driven virtual screening has identified several analogs with enhanced activity against target proteins. This approach not only accelerates research but also reduces the environmental impact associated with traditional trial-and-error methods.

As interest in personalized medicine grows, so does the need for versatile chemical tools that can be adapted to individual patient profiles. Compounds like 4-(4-methyl-1,3-thiazol-5-yl)pyrrolidine-3-carboxylic acid offer flexibility in this regard, as they can serve as starting points for generating libraries of derivatives tailored to specific therapeutic applications. For instance, prodrugs or targeted delivery systems could be developed based on this core structure to improve efficacy or reduce side effects.

The role of CAS No. 2167529-19-1 in academic and industrial research cannot be overstated. It serves as a reference point for scientists worldwide who are exploring new chemical entities with therapeutic potential. As more data becomes available on its biological activity and synthetic feasibility, this compound is likely to attract further attention from both academic institutions and pharmaceutical companies seeking innovative solutions for human health challenges.

In conclusion,4-(4-methyl-1,3-thiazol-5-ylyl)pyrrolidine}-\textbf{3}-carboxylic acid} (CAS No.\textbf{2167529}-\textbf{19}-\textbf{1}) represents an intriguing molecule with significant pharmaceutical promise.\textbf{ Its structural features}, \textbf{combined with recent advances} \textbf{in computational biology} \textbf{and synthetic chemistry}, make it \textbf{a valuable candidate} \textbf{for future research} \textbf{and development}. Further exploration \textbf{of its bioactivity} \textbf{and pharmacokinetic properties} will undoubtedly contribute \textbf{to our understanding} \textbf{of how such molecules} \textbf{can be optimized} \textbf{for therapeutic use}. The journey from discovery to clinical application is long,\textbf{ but compounds like this one} \textbf{highlight} \textbf{the exciting possibilities} \textbf{that await in modern medicinal chemistry}.